N-methyl-5-morpholino-2-nitrobenzamide

• Molecular Formula: C12H15N3O4
• Molecular Weight: 265.26 g/mol
• IUPAC Name: N-methyl-5-morpholin-4-yl-2-nitrobenzamide
• InChI: InChI=1S/C12H15N3O4/c1-13-12(16)10-8-9(2-3-11(10)15(17)18)14-4-6-19-7-5-14/h2-3,8H,4-7H2,1H3,(H,13,16)
• InChI Key: LJFPBRJGFQQUTO-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=CC(=C1)N2CCOCC2)[N+](=O)[O-]

Description

N-methyl-5-morpholino-2-nitrobenzamide is a useful research compound. Its molecular formula is C12H15N3O4 and its molecular weight is 265.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the solution of 5-fluoro-N-methyl-2-nitrobenzamide (178 mg, 0.9 mmol) and morpholine (94 mg, 1.2 eq) in anhydrous DMF (3.0 mL) was added Cs2CO3 (350 mg, 1.2 eq). The mixture was stirred at 100° C. in an oil bath overnight. The mixture was cooled and the solvent was removed to obtain the crude which was purified by silica gel chromatography to obtain the desired compound N-methyl-5-morpholino-2-nitrobenzamide (206 mg, isolated yield 86%).